Cas no 918625-68-0 (N-[6-(Propanoylamino)pyridin-2-yl]propanamide;dihydrate)
918625-68-0 structure
Product Name:N-[6-(Propanoylamino)pyridin-2-yl]propanamide;dihydrate
CAS No:918625-68-0
MF:C11H19N3O4
MW:257.286262750626
CID:772834
Update Time:2023-08-03
N-[6-(Propanoylamino)pyridin-2-yl]propanamide;dihydrate Chemical and Physical Properties
Names and Identifiers
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- Propanamide, N,N'-2,6-pyridinediylbis-, hydrate (1:2)
- N-[6-(propanoylamino)pyridin-2-yl]propanamide,dihydrate
- N,N'-(Pyridine-2,6-diyl)dipropanamide--water (1/2)
- N-[6-(Propanoylamino)pyridin-2-yl]propanamide;dihydrate
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- Inchi: 1S/C11H15N3O2.2H2O/c1-3-10(15)13-8-6-5-7-9(12-8)14-11(16)4-2;;/h5-7H,3-4H2,1-2H3,(H2,12,13,14,15,16);2*1H2
- InChI Key: CHWOXFFKMVXDPZ-UHFFFAOYSA-N
- SMILES: O=C(CC)NC1C=CC=C(N=1)NC(CC)=O.O.O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 232
- Topological Polar Surface Area: 73.1
N-[6-(Propanoylamino)pyridin-2-yl]propanamide;dihydrate Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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